Cas no 1565483-89-7 (N-[1-(1-Oxo-2-propen-1-yl)-3-pyrrolidinyl]acetamide)

N-[1-(1-Oxo-2-propen-1-yl)-3-pyrrolidinyl]acetamide structure
1565483-89-7 structure
Product Name:N-[1-(1-Oxo-2-propen-1-yl)-3-pyrrolidinyl]acetamide
CAS No:1565483-89-7
MF:C9H14N2O2
MW:182.219662189484
CID:5457571
PubChem ID:104348989
Update Time:2023-08-27

N-[1-(1-Oxo-2-propen-1-yl)-3-pyrrolidinyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(prop-2-enoyl)pyrrolidin-3-yl]acetamide
    • EN300-5159110
    • 1565483-89-7
    • N-(1-Prop-2-enoylpyrrolidin-3-yl)acetamide
    • AKOS034052631
    • Z1650093369
    • N-[1-(1-Oxo-2-propen-1-yl)-3-pyrrolidinyl]acetamide
    • Inchi: 1S/C9H14N2O2/c1-3-9(13)11-5-4-8(6-11)10-7(2)12/h3,8H,1,4-6H2,2H3,(H,10,12)
    • InChI Key: TUZXABWWKWLQBQ-UHFFFAOYSA-N
    • SMILES: C(NC1CCN(C(=O)C=C)C1)(=O)C

Computed Properties

  • Exact Mass: 182.105527694g/mol
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 49.4Ų

N-[1-(1-Oxo-2-propen-1-yl)-3-pyrrolidinyl]acetamide Pricemore >>

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